Cas no 1040657-07-5 (2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-(3-methylbutyl)acetamide)

• Product Name: 2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-(3-methylbutyl)acetamide
• CAS No: 1040657-07-5
• MF: C₁₆H₂₀ClN₃OS
• MW: 337.86750125885
• CID: 5790461
• Update Time: 2025-10-29

2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-(3-methylbutyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(3-chloroanilino)-1,3-thiazol-4-yl]-N-(3-methylbutyl)acetamide
• 2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-(3-methylbutyl)acetamide

• Inchi： 1S/C16H20ClN3OS/c1-11(2)6-7-18-15(21)9-14-10-22-16(20-14)19-13-5-3-4-12(17)8-13/h3-5,8,10-11H,6-7,9H2,1-2H3,(H,18,21)(H,19,20)
• InChI Key： GWBCVMGUBWABMD-UHFFFAOYSA-N
• SMILES： C(NCCC(C)C)(=O)CC1=CSC(NC2=CC=CC(Cl)=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-(3-methylbutyl)acetamide

Introduction to 2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-(3-methylbutyl)acetamide (CAS No. 1040657-07-5)

2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-(3-methylbutyl)acetamide (CAS No. 1040657-07-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazole derivatives and has been extensively studied for its pharmacological properties, particularly in the context of its anti-inflammatory and anti-cancer activities.

The chemical structure of 2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-(3-methylbutyl)acetamide is characterized by a thiazole ring, a chlorinated phenyl group, and an acetamide moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for drug development. Recent research has highlighted the importance of thiazole derivatives in various therapeutic areas, including their ability to modulate key signaling pathways involved in disease progression.

In terms of its synthesis, 2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-(3-methylbutyl)acetamide can be prepared through a multi-step process involving the reaction of 2-chloroacetyl chloride with 3-chloroaniline to form the intermediate chloroacetamide, followed by cyclization with thiourea to generate the thiazole ring. The final step involves the acylation of the thiazole intermediate with N-(3-methylbutyl)amine to yield the target compound. This synthetic route is well-documented in the literature and has been optimized for high yield and purity.

The biological activity of 2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-(3-methylbutyl)acetamide has been extensively evaluated in both in vitro and in vivo models. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated significant anti-cancer activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the modulation of key signaling pathways such as NF-κB and MAPK, which are known to play crucial roles in inflammation and cancer progression.

Recent advancements in computational chemistry have also contributed to our understanding of the structure-activity relationship (SAR) of 2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-(3-methylbutyl)acetamide. Molecular docking studies have revealed that this compound can effectively bind to specific protein targets involved in inflammatory and cancer pathways. These findings have provided valuable insights into the design of more potent and selective analogs for therapeutic applications.

In addition to its anti-inflammatory and anti-cancer properties, 2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-(3-methylbutyl)acetamide has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that this compound may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that it could be a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The safety profile of 2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-(3-methylbutyl)acetamide is an important consideration for its potential clinical use. Preclinical toxicology studies have generally shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-(3-methylbutyl)acetamide (CAS No. 1040657-07-5) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological properties make it an attractive candidate for further development as a novel drug candidate. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological profile for various disease conditions.